Cas no 1668-00-4 (Arsenazo III)

• Product Name: Arsenazo III
• CAS No: 1668-00-4
• MF: C₂₂H₁₈As₂N₄O₁₄S₂
• MW: 776.369924068451
• MDL: MFCD00036695
• CID: 83872
• PubChem ID: 87563103
• Update Time: 2025-04-18

Arsenazo III Chemical and Physical Properties

Names and Identifiers

• 3,6-bis((E)-(2-Arsonophenyl)diazenyl)-4,5-dihydroxynaphthalene-2,7-disulfonic acid
• 2,7-bis(2-Arsonophenylazo)-1,8-dihydroxynaphthalene-3,6-disulfonicacid,sodiumsalt
• 2,7-Naphthalenedisulfonicacid,3,6-bis[(2-arsonophenyl)azo]-4,5-dihydroxy-
• 7-Naphthalenedisulfonicacid,3,6-bis[(2-arsonophenyl)azo]-4,5-dihydroxy-2
• 2,2'-(1,8-DIHYDROXY-3,6-DISULFO-2,7-NAPHTHALENE-BIS(AZO))DIBENZENEARSONIC ACID SODIUM SALT
• ARSENAZO III SODIUM SALT
• Arsenazo Ⅲ
• 2,7-(bis(2-arsonophenylazo))-1,8-dihydroxynaphthalene-3,6-disulphonic acid
• ARSENAZO III, REAG.
• Arsenazo III [Spectrophotometric reagent for U, Th, Zr and other metals, Indicator for the precipitation titration of SO4 with Ba]
• Arsenazo III
• 2,2'-(1,8-dihydroxy-3,6-disulfonaphthylene-2,7-bisazo)bis(benzenearsonic acid)
• 2,7-Bis(2-arsonophenylazo)-1,8-dihydroxynaphthalene-3,6-disulfonic Acid
• 3,6-bis-(2-arsono-phenylazo)-4,5-dihydroxy-naphthalene-2,7-disulfonic acid
• 4,5-dihydroxy-3,6-bis-<(2-arsonophenyl)azo>-2,7-naphthalenedisulfonic acid
• Arsenazo III ,Th,Zr and other metals
• Arsenazo III free acid p.a.
• Bis-2,7-(2-arsenophenylazo)chroMatropic acid
• Neothorine
• 2,7-Bis(2-arsonophenylazo)-1,8-dihydroxy-3,6-naphthalenedisulfonic acid
• NSC 91528
• ArzenazoⅢ
• Arsenazo-lll
• Arsenazo II, Free Acid
• 7-Naphthalenedisulfonic acid, 3,6-bis[(2-arsonophenyl)azo]-4,5-dihydroxy-2
• 2,7-bis(2-Arsonophenylazo)-1,8-dihydroxynaphthalene-3,6-disulfonic acid, sodium salt
• Arsenazo III,95%
• Arsenazo III ,99%
• Arsenazo III ,78%
• Arsenazo
• 2,7-Bis(2-arsonophenylazo)-1, 8-dihydroxy-3, 6-naphthalene disulfonic acid
• 2,2'-[1, 8-dihydroxy-3,6-disulfo-2, 7-naphthalene-bis(azo)dibenzenearsonic acid
• Arsenazo(III)
• Arsenazo III, p.a.
• Arsenazo III free acid
• KSC177Q7F
• Q18651591
• Arsenazo cento
• A882299
• Arsenazo III, calcium-sensitive dye
• FT-0622479
• FT-0696789
• 2,2'-(1,8-Dihydroxy-3,6-disulfonaphthylene-2,7-bisazo)bisbenzenearsonic acid
• J-610012
• 1668-00-4
• ANTINEOPLASTIC-91528
• NSC-91528
• C22H18As2N4O14S2
• EINECS 216-788-6
• 3,6-bis[(2-arsonophenyl)diazenyl]-4,5-dihydroxynaphthalene-2,7-disulfonic acid
• 2,7-Naphthalenedisulfonic acid, 3,6-bis((2-arsonophenyl)azo)-4,5-dihydroxy-
• ARSENAZOIIISODIUMSALT
• starbld0016539
• SCHEMBL1527662
• Arsenazo iii,free acid
• NSC91528
• 2,2'-((1,8-Dihydroxy-3,6-disulfo-2,7-naphthylene)bis(azo)), dibenzene arsonic acid
• AKOS015903602
• 3-[(1E)-2-(2-arsonophenyl)diazen-1-yl]-6-[2-(2-arsonophenyl)hydrazin-1-ylidene]-4-hydroxy-5-oxonaphthalene-2,7-disulfonic acid
• MFCD00036695
• DTXSID201026653
• 2,7-Bis(2-arsonophenylazo)chromotropic acid
• ARSENAZO III, FREE ACID
• Arsenazo III, p.a., 85.0%
• D88562
• AI3-52542
• 3-[2-(2-arsonophenyl)diazen-1-yl]-6-[2-(2-arsonophenyl)hydrazin-1-ylidene]-4-hydroxy-5-oxonaphthalene-2,7-disulfonic acid
• 2,7-Naphthalenedisulfonic acid, 3,6-bis(2-arsonophenylazo)-4,5-dihydroxy-
• UQHVTNUJRKELCE-UHFFFAOYSA-N
• DA-61223
• A5009

• MDL： MFCD00036695
• Inchi： 1S/C22H18As2N4O14S2/c29-21-18-11(9-16(43(37,38)39)19(21)27-25-14-7-3-1-5-12(14)23(31,32)33)10-17(44(40,41)42)20(22(18)30)28-26-15-8-4-2-6-13(15)24(34,35)36/h1-10,29-30H,(H2,31,32,33)(H2,34,35,36)(H,37,38,39)(H,40,41,42)/b27-25+,28-26+
• InChI Key： UQHVTNUJRKELCE-NBHCHVEOSA-N
• SMILES： [As](C1C=CC=CC=1/N=N/C1=C(C2C(=C(C(=CC=2C=C1S(=O)(=O)O)S(=O)(=O)O)/N=N/C1C=CC=CC=1[As](=O)(O)O)O)O)(=O)(O)O

Computed Properties

• Exact Mass: 775.86900
• Monoisotopic Mass: 775.869
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 44
• Rotatable Bond Count: 8
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 17
• Topological Polar Surface Area: 331

Experimental Properties

• Color/Form: The maximum absorption wavelength is 540nm. It is a toxic purple brown powder. Soluble in water, the solution is rose red. It is green in concentrated sulfuric acid and blue in alkaline solution.
• Melting Point: >320 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PH: 2.3 (10g/l, H2O, 20℃)
• Solubility: Almost insoluble (0.036 g/l) (25 º C),
• PSA: 330.46000
• LogP: 2.85880
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in alkali solution, slightly soluble in water (soluble in water if sodium salt), insoluble in ethanol, ether and acetone. It is rose red in aqueous solution, green in sulfuric acid, and blue in alkaline solution. Stable in nature.

Arsenazo III Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H331,H410
• Warning Statement： P261,P273,P301+P310,P311,P501
• Hazardous Material transportation number：UN 3465 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/25-50/53
• Safety Instruction： S20/21; S28; S45; S60; S61
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• Storage Condition：(BD114700)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R23/25
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments